Cas no 5333-05-1 (7-Chloro-2H-1,4-benzothiazin-3(4H)-one)

7-Chloro-2H-1,4-benzothiazin-3(4H)-one structure
5333-05-1 structure
Product Name:7-Chloro-2H-1,4-benzothiazin-3(4H)-one
CAS No:5333-05-1
MF:C8H6ClNOS
MW:199.657339572906
MDL:MFCD00127344
CID:85291
PubChem ID:24878695
Update Time:2025-04-18

7-Chloro-2H-1,4-benzothiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-2H-1,4-benzothiazin-3(4H)-one
    • (S)-(-)-2-HYDROXY-TERT-BUTYLACETIC ACID
    • 5-Chlor-2-amino-phenylmercaptoessigsaeure-lactam,5-Chlor-2-amino-phenylthioglykolsaeure-lactam
    • 7-Chlor-3-keto-2,3-dihydrobenzo-1,4-thiazin
    • 7-chloro-3,4-dihydro-3-oxo-2H-1,4-benzothiazine
    • NSC65752
    • AT25445
    • MLS002637524
    • Z56974851
    • JNPOLSNJHCFNCG-UHFFFAOYSA-N
    • 7-chloro-4H-1,4-benzothiazin-3-one
    • NSC 591; NSC 65752
    • 7-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • NSC-65752
    • 3B-045
    • 7-chloro-2H-benzo[b][1,4]thiazin-3(4H)-one
    • AE-641/13303022
    • CHEMBL1867535
    • NCIOpen2_000117
    • HMS3093M10
    • EU-0036672
    • CS-0033807
    • SR-01000418589
    • SMR000066426
    • NSC591
    • 5333-05-1
    • 7-Chloro-2H-1,4-benzothiazin-3(4H)-one, 97%
    • MFCD00127344
    • FT-0635626
    • DTXSID00277058
    • SCHEMBL4219649
    • SR-01000418589-1
    • NSC-591
    • 7-CHLORO-4H-BENZO(1,4)THIAZIN-3-ONE
    • AKOS001055975
    • 2H-1,4-Benzothiazin-3(4H)-one, 7-chloro-
    • 7-CHLORO-2,4-DIHYDRO-1,4-BENZOTHIAZIN-3-ONE
    • MDL： MFCD00127344
    • Inchi： 1S/C8H6ClNOS/c9-5-1-2-6-7(3-5)12-4-8(11)10-6/h1-3H,4H2,(H,10,11)
    • InChI Key： JNPOLSNJHCFNCG-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)SCC(N2)=O

Computed Properties

  • Exact Mass: 198.98600
  • Monoisotopic Mass: 198.985862
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1965 (rough estimate)
  • Melting Point: 212-216 °C (lit.)
  • Boiling Point: 383.9°Cat760mmHg
  • Flash Point: 185.9°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 54.40000
  • LogP: 2.52220
  • Solubility: Not determined

7-Chloro-2H-1,4-benzothiazin-3(4H)-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

7-Chloro-2H-1,4-benzothiazin-3(4H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-2H-1,4-benzothiazin-3(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR32602-1g
7-Chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
 5333-05-1 95%
1g
 £110.00 2023-09-01
Apollo Scientific
OR32602-5g
7-Chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
 5333-05-1 95%
5g
 £185.00 2025-02-20
TRC
C612013-10mg
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
10mg
 $58.00 2023-05-18
TRC
C612013-50mg
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
50mg
 $75.00 2023-05-18
TRC
C612013-100mg
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
100mg
 $92.00 2023-05-18
abcr
AB206285-5 g
7-Chloro-2H-1,4-benzothiazin-3(4H)-one, 97%; .
 5333-05-1 97%
5 g
 €287.00 2023-07-20
abcr
AB206285-25 g
7-Chloro-2H-1,4-benzothiazin-3(4H)-one, 97%; .
 5333-05-1 97%
25 g
 €797.00 2023-07-20
TRC
C612013-500mg
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
500mg
 $98.00 2023-05-18
TRC
C612013-1g
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
1g
 $173.00 2023-05-18
TRC
C612013-2.5g
7-Chloro-2H-1,4-benzothiazin-3(4H)-one
 5333-05-1
2.5g
 $379.00 2023-05-18

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